Cas no 1021264-91-4 (2-{[5-(4-ethoxybenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-phenylacetamide)

• Product Name: 2-{[5-(4-ethoxybenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-phenylacetamide
• CAS No: 1021264-91-4
• MF: C₂₀H₁₉N₃O₅S₂
• MW: 445.511962175369
• CID: 5383335
• Update Time: 2025-07-15

2-{[5-(4-ethoxybenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(4-ethoxyphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-phenylacetamide
• 2-{[5-(4-ethoxybenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-phenylacetamide

• Inchi： 1S/C20H19N3O5S2/c1-2-28-15-8-10-16(11-9-15)30(26,27)17-12-21-20(23-19(17)25)29-13-18(24)22-14-6-4-3-5-7-14/h3-12H,2,13H2,1H3,(H,22,24)(H,21,23,25)
• InChI Key： OUUHWYMEPJDDIG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1NC(=O)C(S(C2=CC=C(OCC)C=C2)(=O)=O)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{[5-(4-ethoxybenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-phenylacetamide

Comprehensive Analysis of 2-{[5-(4-ethoxybenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-phenylacetamide (CAS No. 1021264-91-4)

The compound 2-{[5-(4-ethoxybenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-phenylacetamide (CAS No. 1021264-91-4) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique sulfonyl and pyrimidinone moieties make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic that aligns with current trends in targeted cancer therapy and precision medicine.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective treatments with fewer side effects. The 2-{[5-(4-ethoxybenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-phenylacetamide structure features a sulfanylacetamide group, which is known to enhance binding affinity to biological targets. This characteristic has led to its exploration in drug discovery programs, particularly in the context of inflammatory diseases and metabolic disorders.

The CAS No. 1021264-91-4 compound is also notable for its synthetic versatility. Chemists have developed efficient routes to synthesize this molecule, leveraging green chemistry principles to minimize environmental impact. This aligns with the growing demand for sustainable pharmaceutical production, a hot topic in both academic and industrial circles. The compound's ethoxybenzenesulfonyl group further enhances its stability, making it suitable for long-term storage and formulation studies.

From a mechanistic perspective, 2-{[5-(4-ethoxybenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-phenylacetamide has shown promise in modulating key cell signaling pathways. Its ability to interact with enzyme active sites has been validated through computational modeling and in vitro assays. These findings are particularly relevant to researchers investigating personalized medicine, as the compound's selectivity could reduce off-target effects in clinical settings.

The pharmaceutical industry's focus on intellectual property has also brought attention to CAS No. 1021264-91-4. Several patents have been filed covering its derivatives and applications, reflecting its commercial potential. This ties into broader discussions about drug repurposing and patent life extension, which are frequently searched topics in biopharmaceutical SEO.

In conclusion, 2-{[5-(4-ethoxybenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-phenylacetamide represents an exciting area of research at the intersection of medicinal chemistry and drug development. Its structural features, combined with its potential therapeutic applications, make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, we can expect to see more publications and innovations centered around this fascinating molecule.